Cas no 159174-14-8 (1H-Imidazole, 1-(2-fluoro-1-oxopropyl)- (9CI))

• Product Name: 1H-Imidazole, 1-(2-fluoro-1-oxopropyl)- (9CI)
• CAS No: 159174-14-8
• MF: C₆H₇FN₂O
• MW: 142.130984544754
• CID: 109129
• PubChem ID: 45080707
• Update Time: 2025-04-18

1H-Imidazole, 1-(2-fluoro-1-oxopropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-(2-fluoro-1-oxopropyl)- (9CI)
• 1-Propanone,2-fluoro-1-(1H-imidazol-1-yl)-
• 159174-14-8
• 2-Fluoro-1-(1H-imidazol-1-yl)propan-1-one

• Inchi： 1S/C6H7FN2O/c1-5(7)6(10)9-3-2-8-4-9/h2-5H,1H3
• InChI Key： DUNDXYVZCDCNDX-UHFFFAOYSA-N
• SMILES： FC(C)C(N1C=NC=C1)=O

Computed Properties

• Exact Mass: 142.05431
• Monoisotopic Mass: 142.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.9A^2

Experimental Properties

• PSA: 34.89